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Compound of Interest

Compound Name: 1-Cyclobutyl-[1,4]diazepane

Cat. No.: B1456889

Disclaimer: The following guide is based on the available safety data for a closely related
analogue, 1-Cyclobutyl-6-methyl-1,4-diazepane, and general principles of laboratory safety for
heterocyclic amines. A specific Safety Data Sheet (SDS) for 1-Cyclobutyl-diazepane (CAS No:
851049-21-3) should be consulted if available. This information is intended for use by trained
professionals in a laboratory setting.

Section 1: Frequently Asked Questions (FAQS)

Q1: What is 1-Cyclobutyl-diazepane and what are its primary hazards?

1-Cyclobutyl-diazepane is a diazepine derivative. Based on data for the analogous compound,
1-cyclobutyl-6-methyl-1,4-diazepane, it is expected to be a hazardous substance. The primary
hazards include:

o Skin Irritation: Causes skin irritation upon contact.[1]

» Serious Eye Irritation: Can cause serious damage if it comes into contact with the eyes.[1]
o Respiratory Irritation: May cause irritation to the respiratory system if inhaled.[1]

Q2: What are the recommended storage conditions for 1-Cyclobutyl-diazepane?

To ensure stability and safety, 1-Cyclobutyl-diazepane should be stored in a tightly closed
container in a cool, dry, and well-ventilated area.[1] It is crucial to keep it away from
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incompatible substances and sources of ignition.[1] For long-term storage, maintaining a cool
and dry environment is essential.[1]

Q3: What personal protective equipment (PPE) is required when handling this compound?
When working with 1-Cyclobutyl-diazepane, the following PPE is mandatory:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[1]

o Skin and Body Protection: A laboratory coat or other suitable protective clothing must be
worn.[1]

o Respiratory Protection: If working in an area with inadequate ventilation or if there is a risk of
generating aerosols or dust, a NIOSH-approved respirator is necessary.[2]

Q4: How should I dispose of 1-Cyclobutyl-diazepane waste?

Dispose of 1-Cyclobutyl-diazepane and its containers as hazardous waste.[1][3] All disposal
must be in accordance with local, state, and federal regulations. Do not allow the product to
enter drains, waterways, or soil.[1] Collect waste in a suitable, labeled, and sealed container for
disposal by a licensed waste disposal company.[3][4]

Section 2: Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Accidental Skin Contact

Direct contact with the liquid or

solid form of the compound.

1. Immediately flush the
affected skin with plenty of
soap and water.[1] 2. Remove
any contaminated clothing.[1]
3. If skin irritation develops or

persists, seek medical advice.

[1]

Accidental Eye Contact

Splash or aerosol exposure to

the eyes.

1. Immediately and cautiously
rinse the eyes with water for
several minutes.[1] 2. If
wearing contact lenses,
remove them if it is safe to do
so and continue rinsing.[1] 3.
Seek immediate medical

attention.[1]

Inhalation of Fumes/Dust

Inadequate ventilation or
handling outside of a fume
hood.

1. Move the affected individual
to fresh air and ensure they
are in a position comfortable
for breathing.[1] 2. If the
person feels unwell, call a
poison control center or a
doctor.[1]

Chemical Spill

Improper handling or container

failure.

1. Evacuate all non-essential
personnel from the area. 2.
Ensure adequate ventilation
and remove all sources of
ignition.[1] 3. Wear appropriate
PPE.[1] 4. For small spills,
absorb with an inert material
(e.g., sand, vermiculite) and
place it into a suitable
container for disposal.[1][2] 5.
Prevent the spill from entering

drains or waterways.[1]
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Section 3: Experimental Protocols & Workflows
Safe Handling Protocol

This protocol outlines the essential steps for safely handling 1-Cyclobutyl-diazepane in a
laboratory setting.

Step 1: Pre-Experiment Preparation

o Ensure that a current Safety Data Sheet for a relevant analogue is accessible and has been
reviewed.

 Verify that all necessary PPE is available and in good condition.
o Confirm that a chemical fume hood is operational and available for use.
o Locate the nearest eyewash station and safety shower.[2]

Step 2: Compound Handling

All handling of 1-Cyclobutyl-diazepane should be conducted within a certified chemical fume
hood.[2]

Avoid direct contact with skin, eyes, and clothing.[1]

Do not breathe in fumes, dust, or vapors.[1]

Minimize the generation of dust and aerosols.[1]

Keep the container tightly closed when not in use.[1]

Step 3: Post-Experiment Procedures

e Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
o Decontaminate all work surfaces.

e Properly label and store any remaining compound according to the recommended storage
conditions.
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» Dispose of all waste materials in accordance with established hazardous waste procedures.

[1]

Emergency Response Workflow
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Caption: Emergency response workflow for chemical exposure events.
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Section 4: Chemical Properties and Safety Data

Property Value Source
Molecular Formula C9H18N2 [5]1[6]
Molecular Weight 154.25 g/mol [5][6]
CAS Number 851049-21-3 [5][6]
Boiling Point 229.2-1 8.0 °C at 760 mmHg 5]
(Predicted)

Flash Point 92.3 £ 9.4 °C (Predicted) [5]
Density 1.0 £ 0.1 g/cm3 (Predicted) [5]

Hazard Statements (based on analogue):[1]
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Section 5: Visualized Safety Protocol

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 1-Cyclobutyl-diazepane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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